![molecular formula C13H19F2N B1462279 [(2,6-Difluorophenyl)methyl](4-methylpentan-2-yl)amine CAS No. 1096853-44-9](/img/structure/B1462279.png)
[(2,6-Difluorophenyl)methyl](4-methylpentan-2-yl)amine
Overview
Description
2,6-Difluorophenylmethyl (4-methylpentan-2-yl)amine (DFMPA) is a versatile synthetic intermediate used in the production of a wide range of compounds. It is a colorless liquid with a boiling point of 95°C and a melting point of -82°C. DFMPA is an important building block for many pharmaceuticals, agrochemicals, and specialty chemicals. It is also used in the synthesis of a range of compounds including alkaloids, heterocycles, and peptides.
Scientific Research Applications
Fluorescent Chemosensors
Fluorescent chemosensors based on related chemical frameworks, such as 4-methyl-2,6-diformylphenol, have shown promise in detecting metal ions, anions, and neutral molecules due to their high selectivity and sensitivity. These chemosensors could be adapted for similar compounds, offering new avenues for sensing applications (Roy, 2021).
Adsorption and Environmental Remediation
Studies on adsorption behaviors of perfluorinated compounds highlight the effectiveness of amine-functionalized sorbents. Compounds with amine groups, akin to the one of interest, demonstrate high adsorption capacities, suggesting potential applications in water treatment and environmental remediation (Du et al., 2014); (Ateia et al., 2019).
Advanced Material Synthesis
Amine-functionalized metal–organic frameworks (MOFs) present another research avenue, where the interaction between CO2 and amino functionalities has been extensively studied for CO2 capture. This suggests potential applications in designing novel materials for gas storage and separation technologies (Lin et al., 2016).
properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]-4-methylpentan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19F2N/c1-9(2)7-10(3)16-8-11-12(14)5-4-6-13(11)15/h4-6,9-10,16H,7-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJLUSDPGCXHFQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C)NCC1=C(C=CC=C1F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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